3,4-Difluoro-5-methylphenylacetic acid

• IUPAC Name: 2-(3,4-difluoro-5-methylphenyl)acetic acid
• InChI: InChI=1S/C9H8F2O2/c1-5-2-6(4-8(12)13)3-7(10)9(5)11/h2-3H,4H2,1H3,(H,12,13)
• InChI Key: UQNASUZYJQRHLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1F)F)CC(=O)O
• Molecular Formula: C9H8F2O2
• Molecular Weight: 186.15 g/mol

Description

3,4-Difluoro-5-methylphenylacetic acid, commonly abbreviated as DFMA, is an organic compound that can be found in various species, including humans, and is used in a variety of research applications. DFMA is an example of a fluoroalkyl carboxylic acid, a type of organic compound that is known for its unique properties. It is a colorless, odorless, and water-soluble compound that can be used in a variety of lab experiments. In recent years, DFMA has become increasingly popular in the scientific community due to its versatility and potential applications.

Scientific Research Applications

DFMA has a number of potential applications in scientific research, including its use as an inhibitor of enzymes, a substrate for metabolic studies, a fluorescent probe for imaging, and a tool for studying the structure and function of proteins. DFMA has been used to study the metabolism of fatty acids, as well as to study the structure and function of various proteins, including cytochrome P450 enzymes. Additionally, DFMA has been used as an inhibitor of enzymes, such as cytochrome P450 and monoamine oxidase, and as a fluorescent probe for imaging.

Mechanism of Action

DFMA acts as an inhibitor of enzymes by binding to the active site of the enzyme and blocking the binding of the enzyme’s substrate. This prevents the enzyme from catalyzing the reaction and inhibits the enzyme’s activity. Additionally, DFMA can act as a substrate for metabolic studies, allowing researchers to study the metabolic pathways of various compounds.
Biochemical and Physiological Effects
DFMA has been found to have a number of biochemical and physiological effects, including the inhibition of enzymes, the inhibition of fatty acid oxidation, and the inhibition of monoamine oxidase. Additionally, DFMA has been found to have antioxidant properties, which may be beneficial in preventing certain diseases. Additionally, DFMA has been found to have anti-inflammatory and anti-cancer properties, although further research is needed to confirm these effects.

Advantages and Limitations for Lab Experiments

DFMA has a number of advantages for lab experiments, including its low cost, ease of synthesis, and versatility. Additionally, DFMA is water-soluble and has a low toxicity, making it safe to use in lab experiments. However, DFMA can be difficult to obtain in large quantities, and its effects on enzymes and metabolic pathways can be difficult to study.

Future Directions

There are a number of potential future directions for DFMA research. One potential direction is to investigate the potential therapeutic applications of DFMA, such as its potential anti-cancer and anti-inflammatory properties. Additionally, further research could be conducted to better understand the mechanism of action of DFMA and to explore the potential applications of DFMA as a fluorescent probe for imaging. Additionally, further research could be conducted to explore the potential applications of DFMA as a substrate for metabolic studies. Finally, further research could be conducted to explore the potential applications of DFMA as an inhibitor of enzymes.